12,14-Dimethyl-9-(5-methylfuran-2-yl)-17-phenyl-1,8,12,14-tetrazatetracyclo[8.7.0.02,7.011,16]heptadeca-2,4,6,10,16-pentaene-13,15-dione

• CAS No.: 931706-15-9
• Product Name: 12,14-Dimethyl-9-(5-methylfuran-2-yl)-17-phenyl-1,8,12,14-tetrazatetracyclo[8.7.0.02,7.011,16]heptadeca-2,4,6,10,16-pentaene-13,15-dione
• Molecular Formula: C26H22N4O3
• Molecular Weight: 438.5 g/mol
• IUPAC Name: 12,14-dimethyl-9-(5-methylfuran-2-yl)-17-phenyl-1,8,12,14-tetrazatetracyclo[8.7.0.02,7.011,16]heptadeca-2,4,6,10,16-pentaene-13,15-dione
• Standard InChI: InChI=1S/C26H22N4O3/c1-15-13-14-19(33-15)21-24-23-20(25(31)29(3)26(32)28(23)2)22(16-9-5-4-6-10-16)30(24)18-12-8-7-11-17(18)27-21/h4-14,21,27H,1-3H3
• Standard InChIKey: MNOOVRNGPIWJDI-UHFFFAOYSA-N
• SMILES: CC1=CC=C(O1)C2C3=C4C(=C(N3C5=CC=CC=C5N2)C6=CC=CC=C6)C(=O)N(C(=O)N4C)C
• Canonical SMILES: CC1=CC=C(O1)C2C3=C4C(=C(N3C5=CC=CC=C5N2)C6=CC=CC=C6)C(=O)N(C(=O)N4C)C
• Appearance: white to off-white solid powder
• Description: PPQ-102 is a potent and selective CFTR inhibitor. PPQ-102, completely inhibited CFTR chloride current with IC(50) approximately 90 nM. Patch-clamp analysis confirmed voltage-independent CFTR inhibition by PPQ-102 and showed stabilization of the channel closed state. PPQ-102 prevented cyst expansion and reduced the size of preformed cysts in a neonatal kidney organ culture model of polycystic kidney disease. PPQ-102 is the most potent CFTR inhibitor identified to date.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: PPQ102; PPQ 102; PPQ-102.
• Reference: 1: Martin C, Coolen N, Wu Y, Thévenot G, Touqui L, Prulière-Escabasse V, Papon JF, Coste A, Escudier E, Dusser DJ, Fajac I, Burgel PR. CFTR dysfunction induces vascular endothelial growth factor synthesis in airway epithelium. Eur Respir J. 2013 Dec;42(6):1553-62. doi: 10.1183/09031936.00164212. Epub 2013 Mar 21. PubMed PMID: 23520314.; 2: Snyder DS, Tradtrantip L, Yao C, Kurth MJ, Verkman AS. Potent, metabolically stable benzopyrimido-pyrrolo-oxazine-dione (BPO) CFTR inhibitors for polycystic kidney disease. J Med Chem. 2011 Aug 11;54(15):5468-77. doi: 10.1021/jm200505e. Epub 2011 Jul 12. PubMed PMID: 21707078; PubMed Central PMCID: PMC3314378.; 3: Stewart AK, Shmukler BE, Vandorpe DH, Reimold F, Heneghan JF, Nakakuki M, Akhavein A, Ko S, Ishiguro H, Alper SL. SLC26 anion exchangers of guinea pig pancreatic duct: molecular cloning and functional characterization. Am J Physiol Cell Physiol. 2011 Aug;301(2):C289-303. doi: 10.1152/ajpcell.00089.2011. Epub 2011 May 18. Erratum in: Am J Physiol Cell Physiol. 2012 Feb;302(4):C720. PubMed PMID: 21593449; PubMed Central PMCID: PMC3154555.; 4: Tradtrantip L, Sonawane ND, Namkung W, Verkman AS. Nanomolar potency pyrimido-pyrrolo-quinoxalinedione CFTR inhibitor reduces cyst size in a polycystic kidney disease model. J Med Chem. 2009 Oct 22;52(20):6447-55. doi: 10.1021/jm9009873. PubMed PMID: 19785436; PubMed Central PMCID: PMC3319430.
• PubChem Compound: 16016583
• Last Modified: Nov 11 2021